C.I.Reactive Blue 85

• CAS No.: 12731-67-8
• Molecular Formula: C8H9IO
• Synonyms: C.I.Reactive Blue 85

Description

C.I. Reactive Blue 85 is a reactive dye classified under the Color Index system, designed for covalent bonding with hydroxyl or amino groups in cellulose and protein fibers. While direct references to its structure are absent in the provided evidence, reactive dyes typically feature chromophores (e.g., azo, anthraquinone) paired with reactive groups like chlorotriazine or vinyl sulfone. These groups enable permanent fixation to fabrics, ensuring high wash and light fastness .

Comparison with Similar Compounds

Structural and Functional Analogues

C.I. Reactive Blue 71

• Structure: Likely shares a similar chromophore (anthraquinone or phthalocyanine) with Reactive Blue 85 but differs in reactive group placement.
• Applications : Used in inkjet printing and textile dyeing due to its solubility and color strength. Reactive Blue 71 is often paired with Direct Blue 199 for enhanced cyan hues in inks .
• Performance : Exhibits superior lightfastness compared to acid dyes but requires alkaline conditions for fixation.

C.I. Acid Blue 85

• Structure : A double azo dye with sulfonic acid groups (C₄₄H₂₈N₆Na₂O₈S₃; MW 910.91) .
• Applications : Primarily used on wool, silk, and nylon via ionic interactions. Unlike Reactive Blue 85, it lacks covalent bonding, resulting in lower wash fastness.
• Synthesis : Synthesized through nitridation and coupling reactions, similar to reactive dyes but without reactive anchors .

C.I. Direct Blue 85

• Structure : A direct dye with high molecular weight, likely featuring multiple sulfonate groups for cellulose affinity.
• Applications : Employed in paper and textile industries. Unlike Reactive Blue 85, it relies on hydrogen bonding and Van der Waals forces, necessitating post-dyeing treatments to improve fastness .

Performance Metrics

Property	C.I. Reactive Blue 85 (Inferred)	C.I. Reactive Blue 71	C.I. Acid Blue 85	C.I. Direct Blue 85
Molecular Weight	~800–1000 (est.)	~900–950 (est.)	910.91	~950–1000 (est.)
Fixation Method	Covalent bonding	Covalent bonding	Ionic interactions	Physical adsorption
Wash Fastness	Excellent (4–5/5)	Excellent (4–5/5)	Moderate (2–3/5)	Good (3–4/5)
Optimal pH	10–11 (alkaline)	10–11	3–4 (acidic)	Neutral (6–7)
Environmental Impact	Moderate (hydrolyzed dyes)	Moderate	High (metal content)	Low

Environmental and Regulatory Considerations

• Reactive dyes like Blue 85 may generate hydrolyzed byproducts, which are less toxic but require wastewater treatment for sulfonate removal .
• Acid Blue 85 poses higher risks due to aromatic amines and metal complexes, necessitating stringent regulatory controls .